N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide

• Molecular Formula: C16H9NO3S2
• Molecular Weight: 327.4 g/mol
• IUPAC Name: N-(4-oxothieno[3,4-c]chromen-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H9NO3S2/c18-14(12-6-3-7-21-12)17-15-13-10(8-22-15)9-4-1-2-5-11(9)20-16(13)19/h1-8H,(H,17,18)
• InChI Key: CARHGCLRURIFTL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=CSC(=C3C(=O)O2)NC(=O)C4=CC=CS4

Description

N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide, also known as OTCC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of chromenone derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide is not fully understood, but it has been proposed that it may act by inhibiting enzymes involved in cancer cell growth and inflammation. It may also work by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide can induce apoptosis (cell death) in cancer cells, as well as inhibit their proliferation. It has also been found to reduce inflammation and oxidative stress in various cell types. Additionally, N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide has been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide in lab experiments is its low toxicity profile, which allows for higher concentrations to be used without causing harm to cells. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

1. Investigating the potential of N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide as a treatment for other diseases such as Alzheimer's and Parkinson's.
2. Developing more efficient synthesis methods for N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide.
3. Conducting clinical trials to evaluate the safety and efficacy of N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide in humans.
4. Studying the pharmacokinetics of N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide to determine the optimal dosing regimen.
5. Investigating the potential of N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide as a radioprotective agent in cancer therapy.
6. Exploring the use of N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide involves the reaction of 2-thiophenecarboxylic acid with 4-hydroxy-3-methyl-2H-chromen-2-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The resulting product is then treated with thionyl chloride to obtain the final compound.

Scientific Research Applications

N-(4-oxo-4H-thieno[3,4-c]chromen-3-yl)-2-thiophenecarboxamide has been studied for its potential as an anticancer agent, as it has been found to inhibit the growth of cancer cells in vitro. It has also been investigated for its anti-inflammatory and antioxidant properties, which may have applications in the treatment of various diseases.